Cas no 2229683-61-6 (4-(5-bromo-2-chloropyridin-3-yl)but-3-en-2-amine)

• Product Name: 4-(5-bromo-2-chloropyridin-3-yl)but-3-en-2-amine
• CAS No: 2229683-61-6
• MF: C₉H₁₀BrClN₂
• MW: 261.546100139618
• CID: 5808722
• PubChem ID: 165716114
• Update Time: 2025-08-05

4-(5-bromo-2-chloropyridin-3-yl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(5-bromo-2-chloropyridin-3-yl)but-3-en-2-amine
• 2229683-61-6
• EN300-1937016

• Inchi： 1S/C9H10BrClN2/c1-6(12)2-3-7-4-8(10)5-13-9(7)11/h2-6H,12H2,1H3/b3-2+
• InChI Key： FFWZXVFZIITLDK-NSCUHMNNSA-N
• SMILES： BrC1=CN=C(C(=C1)/C=C/C(C)N)Cl

Computed Properties

• Exact Mass: 259.97159g/mol
• Monoisotopic Mass: 259.97159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9Ų

Additional information on 4-(5-bromo-2-chloropyridin-3-yl)but-3-en-2-amine

4-(5-Bromo-2-chloropyridin-3-yl)but-3-en-2-amine: A Comprehensive Overview

The compound 4-(5-bromo-2-chloropyridin-3-yl)but-3-en-2-amine, identified by the CAS number 2229683-61-6, is a highly specialized organic molecule with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring substituted with bromine and chlorine atoms, along with an amino group attached to a butenyl chain. The presence of these functional groups makes it a versatile molecule with potential uses in drug design, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of 4-(5-bromo-2-chloropyridin-3-yl)but-3-en-2-amine in the development of novel bioactive compounds. Researchers have focused on its ability to act as a scaffold for constructing complex molecular architectures. For instance, the pyridine ring serves as an electron-deficient aromatic system, which can facilitate various chemical reactions, including nucleophilic aromatic substitutions and cross-coupling reactions. These reactions are pivotal in synthesizing bioactive molecules with enhanced pharmacokinetic properties.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine derivative. The introduction of bromine and chlorine substituents is achieved through electrophilic substitution reactions, which are carefully controlled to ensure regioselectivity. Subsequent steps involve the attachment of the butenyl amino group, which requires precise conditions to avoid unwanted side reactions. The overall synthesis pathway is optimized to maximize yield and purity, ensuring that the final product meets rigorous quality standards.

In terms of applications, 4-(5-bromo-2-chloropyridin-3-yl)but-3-en-2-amine has shown promise in the field of medicinal chemistry. Its structure allows for the creation of hybrid molecules that combine multiple therapeutic functionalities. For example, researchers have explored its use as a building block for developing kinase inhibitors, which are critical in targeting various diseases such as cancer and inflammatory disorders. The amino group in the molecule provides a site for further functionalization, enabling the incorporation of additional bioactive moieties.

Moreover, this compound has been investigated for its potential in agrochemicals. The pyridine ring's electron-deficient nature makes it an attractive candidate for designing herbicides and fungicides. Recent studies have demonstrated that derivatives of this compound exhibit potent activity against harmful pathogens while maintaining low toxicity to non-target organisms. This dual functionality underscores its importance in sustainable agriculture and pest management.

The structural versatility of 4-(5-bromo-2-chloropyridin-3-y)butenyl amine also extends to materials science. Its ability to form stable coordination complexes with metal ions has led to its exploration in catalysis and sensor applications. For instance, researchers have utilized this compound as a ligand in transition metal complexes that exhibit high catalytic activity in organic transformations. Additionally, its role in constructing self-assembled monolayers for advanced sensors has been reported, highlighting its potential in nanotechnology.

In conclusion, 4-(5-bromo